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Compound of Interest

Compound Name: Chloridazon-d5

Cat. No.: B565563

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of the commercial availability of the Chloridazon-d5
analytical standard and outlines a general methodology for its application as an internal
standard in the quantitative analysis of Chloridazon, a selective herbicide. Chloridazon-d5 is a
stable isotope-labeled version of Chloridazon, where five hydrogen atoms on the phenyl ring
have been replaced with deuterium. This substitution results in a mass shift that allows it to be
distinguished from the unlabeled analyte by mass spectrometry, making it an ideal internal
standard for correcting for matrix effects and variations in sample preparation and instrument

response.

Commercial Avalilability

Chloridazon-d5 is available from several reputable suppliers of analytical reference materials.
While specific lot data may vary, the general product specifications are consistent across major
vendors.

Table 1: Commercial Suppliers and Product Specifications for Chloridazon-d5
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Product

. CAS Molecular Isotopic Chemical Available
Supplier Name/Sy ] ) )
Number Weight Purity Purity Formats
nonym
LGC Chloridazo
1246818- Not Not 10 mg
Standards[ n-d5 226.67[1] - -
] 99-4[1] specified specified (Neat)[1]
112 (Major)
Chloridazo
C/DIN 1246818- > 98 atom 5mg, 10
n-d5 226.67 > 95%
Isotopes 99-4 % D mg (Neat)
(phenyl-d5)
D5-
HPC ) 1246818- Not Not 10 mg
Chloridazo 226.67 N N
Standards 99-4 specified specified (Neat)
n
] 1mg, 5
MedchemE  Chloridazo 1246818- Not Not
226.67 - - mg, 10 mg
Xpress n-d5 99-4 specified specified
(Neat)
Chloridazo 1246818- Not Not Not
ESSLAB 226.67 N N N
n-d5 99-4 specified specified specified

Note: Isotopic and chemical purity are typically lot-specific and can be found on the Certificate

of Analysis (CoA) provided by the supplier upon purchase. The information in this table is

based on publicly available data and may not reflect the most current offerings.

Application as an Internal Standard in LC-MS/MS
Analysis

Chloridazon-d5 is primarily used as an internal standard for the accurate quantification of

Chloridazon in various matrices, such as soil, water, and agricultural products, using liquid

chromatography-tandem mass spectrometry (LC-MS/MS). The following is a generalized

experimental protocol based on established methods for pesticide residue analysis.

Experimental Workflow for Chloridazon Analysis using
Chloridazon-d5 Internal Standard
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Caption: Workflow for quantitative analysis of Chloridazon using Chloridazon-d5 as an internal
standard.

Detailed Methodologies

1. Preparation of Standard Solutions

e Chloridazon-d5 Internal Standard (IS) Stock Solution: Accurately weigh a known amount of
neat Chloridazon-d5 and dissolve it in a suitable solvent (e.g., methanol or acetonitrile) to
prepare a stock solution of a specific concentration (e.g., 100 pg/mL).

e Chloridazon Calibration Standard Stock Solution: Prepare a stock solution of unlabeled
Chloridazon in a similar manner.

o Working Solutions: Prepare a series of calibration standards by diluting the Chloridazon
stock solution to different concentrations. Each of these calibration standards should be
spiked with a constant concentration of the Chloridazon-d5 internal standard from the IS
stock solution.

2. Sample Preparation (General QUEChERS Method for Soil)

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a common
sample preparation technique for pesticide analysis.

o Extraction:

[¢]

Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

o Add a specific volume of the Chloridazon-d5 internal standard working solution to the
sample.

o Add 10 mL of acetonitrile.

o Add the QUEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium
citrate).

o Shake vigorously for 1 minute.
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o Centrifuge at >3000 x g for 5 minutes.

» Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

[e]

Take an aliquot of the supernatant (acetonitrile layer).

o

Transfer it to a d-SPE tube containing a cleanup sorbent (e.g., PSA, C18, and magnesium
sulfate).

Vortex for 30 seconds.

o

[¢]

Centrifuge at >3000 x g for 5 minutes.
e Final Extract Preparation:
o Transfer the cleaned supernatant to a new tube.
o Evaporate the solvent to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a known volume of the injection solvent (e.g., a mixture of
mobile phases).

3. LC-MS/MS Analysis

e Liquid Chromatography (LC):

[e]

Column: A reversed-phase C18 column is typically used.

o

Mobile Phase: A gradient elution with water and methanol or acetonitrile, both containing a
small amount of an additive like formic acid or ammonium formate to improve ionization.

o

Flow Rate: Typically in the range of 0.2-0.5 mL/min.

[¢]

Injection Volume: 5-10 L.
o Tandem Mass Spectrometry (MS/MS):

o lonization Mode: Electrospray ionization (ESI) in positive mode is generally suitable for
Chloridazon.
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o Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and
sensitivity. This involves monitoring specific precursor ion to product ion transitions for
both Chloridazon and Chloridazon-d5. The collision energy for each transition should be
optimized.

4. Quantification

The concentration of Chloridazon in the sample is determined by calculating the ratio of the
peak area of Chloridazon to the peak area of Chloridazon-d5. This ratio is then plotted against
the known concentrations of the calibration standards to generate a calibration curve. The
concentration of Chloridazon in the unknown sample is then interpolated from this curve.

Logical Relationship for MRM in Mass Spectrometry
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Collision
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Click to download full resolution via product page
Caption: MRM transitions for Chloridazon and its internal standard, Chloridazon-d5.

This guide provides a foundational understanding for researchers and scientists in the
procurement and application of Chloridazon-d5. For specific applications, it is crucial to
consult the Certificate of Analysis for the particular lot of the standard and to validate the
analytical method according to the specific matrix and instrumentation used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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